2-(Bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane

• CAS No.: 59362-65-1
• Molecular Formula: C16H14BrClO2
• Molecular Weight: 353.64 g/mol
• IUPAC Name: 2-(bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane
• InChI: InChI=1S/C16H14BrClO2/c17-11-16(13-6-8-14(18)9-7-13)19-10-15(20-16)12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key: OQLAYRXVDJTGHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(O1)(CBr)C2=CC=C(C=C2)Cl)C3=CC=CC=C3

Description

2-(Bromomethyl)-2-(4-chlorophenyl)-4-phenyl-1,3-dioxolane is a useful research compound. Its molecular formula is C16H14BrClO2 and its molecular weight is 353.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 11.6 parts of 2-bromo-4'-chloroacetophenone, 8.4 parts of α-(hydroxymethyl)benzylalcohol, 0.1 parts of p-toluene sulfonic acid, 210 parts of benzene and 40 parts of ethanol is stirred and refluxed for 24 hours. The reaction mixture is evaporated and the residue is triturated in methanol. The product is filtered off and crystallized from methanol, yielding 2-(bromomethyl)-2-(p-chlorophenyl)-4-phenyl-1,3-dioxolane; mp. 60° C.

Synthesis routes and methods II

Procedure details

A mixture of 11.6 parts of 2-bromo-4'-chloroacetophenone, 8.4 parts of α-hydroxymethyl)benzylalcohol, 0.1 parts of p-toluene sulfonic acid, 210 parts of benzene and 40 parts of ethanol is stirred and refluxed for 24 hours. The reaction mixture is evaporated and the residue is triturated in methanol. The product is filtered off and crystallized from methanol, yielding 2-(bromomethyl)-2-(p-chlorophenyl)-4-phenyl-1,3-dioxolane; mp. 60°C.